Cas no 1781059-19-5 (1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 1781059-19-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5878961
• PubChem ID: 84769192
• Update Time: 2025-10-29

1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(oxan-2-yl)propan-2-yl]cyclopropan-1-amine
• 1781059-19-5
• EN300-1819960

• Inchi： 1S/C11H21NO/c1-10(2,11(12)6-7-11)9-5-3-4-8-13-9/h9H,3-8,12H2,1-2H3
• InChI Key： BHGVQDHTBQGMDQ-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Guide to 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 1781059-19-5): Properties, Applications, and Market Insights

1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 1781059-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylamine and oxane functional groups, offers versatile applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and reactivity.

The molecular structure of 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine combines a cyclopropane ring with an oxane (tetrahydropyran) moiety, making it a valuable intermediate in synthetic chemistry. Its CAS number, 1781059-19-5, serves as a unique identifier for regulatory and commercial purposes. The compound's stability and solubility properties make it suitable for various experimental conditions, which is why it is frequently discussed in forums and publications related to organic synthesis and medicinal chemistry.

One of the most searched questions about this compound is: "What are the applications of 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine in drug development?" Recent studies highlight its role as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Its amine functionality allows for further derivatization, enabling researchers to create libraries of compounds for high-throughput screening. This aligns with the growing trend of fragment-based drug discovery, a hot topic in pharmaceutical R&D.

Another trending topic is the synthetic routes for 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine. Organic chemists are optimizing protocols to improve yield and purity, often sharing their findings in open-access journals and conferences. The compound's oxane ring introduces stereochemical complexity, which is a key focus area for researchers working on chiral synthesis. This aspect is particularly relevant given the rising demand for enantiomerically pure pharmaceuticals.

From a commercial perspective, 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic labs and industrial R&D departments. The global push for sustainable chemistry has also spurred interest in greener synthesis methods for such intermediates, making it a frequent subject in discussions about green solvents and catalytic processes.

Safety and handling of 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine are also common search queries. While the compound is not classified as hazardous under standard regulations, proper lab practices—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. This aligns with broader industry trends emphasizing lab safety and risk mitigation in chemical research.

In summary, 1-2-(oxan-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 1781059-19-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure, combined with its applicability in drug discovery and organic synthesis, makes it a valuable asset for researchers. As the scientific community continues to explore its properties and applications, this compound is poised to remain a topic of interest in both academic and industrial settings.